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Compound of Interest

Compound Name: Ethenyl 4-methoxybenzoate

Cat. No.: B15483717

Disclaimer: A specific Safety Data Sheet (SDS) for Ethenyl 4-methoxybenzoate is not readily
available. The following guidance is based on the safety information for a closely related
surrogate compound, Vinyl Benzoate (CAS 769-78-8). Procedures should be adapted with
caution and in consultation with your institution's Environmental Health and Safety (EHS)
department.

This guide provides essential safety and logistical information for the proper disposal of
Ethenyl 4-methoxybenzoate, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure safe handling and compliance
with hazardous waste regulations.

Key Safety and Hazard Information (Surrogate Data:
Vinyl Benzoate)

Due to the lack of specific data for Ethenyl 4-methoxybenzoate, the following table
summarizes the known properties and hazards of the surrogate compound, Vinyl Benzoate.
This information should be used to infer the potential hazards of Ethenyl 4-methoxybenzoate.
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Property Value (for Vinyl Benzoate)

Molecular Formula CoHsO2

Molecular Weight 148.16 g/mol

Appearance Liquid

Boiling Point 95-96 °C at 20 mmHg

Flash Point 82 °C (179.6 °F) - closed cup

Density 1.07 g/mL at 25 °C[1]
Combustible liquid.[2] May cause an allergic
skin reaction.[2][3] Irritating to eyes, respiratory

Hazards ] ] o
system, and skin.[4] Very toxic to aquatic life
with long-lasting effects.[2][3]

Signal Word Warning[2]

Hazard Statements

H315: Causes skin irritation.[5] H317: May
cause an allergic skin reaction.[3] H319: Causes
serious eye irritation.[5] H335: May cause

respiratory irritation.[5]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[5] P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[5] P302 + P352: IF
ON SKIN: Wash with plenty of soap and water.
[2] P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. P501: Dispose of
contents/container to an approved waste

disposal plant.[5]

Experimental Protocols: Disposal Procedures
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The proper disposal of Ethenyl 4-methoxybenzoate, treated as a hazardous chemical waste,
is crucial for laboratory safety and environmental protection. The following step-by-step
procedures should be followed:

1. Waste ldentification and Classification:

o Based on the surrogate data, Ethenyl 4-methoxybenzoate should be considered a
hazardous waste due to its potential for skin irritation, allergic reaction, and aquatic toxicity.

« ltis the generator's responsibility to perform a "waste determination” to confirm if the waste
is regulated under the Resource Conservation and Recovery Act (RCRA) or other local
regulations.

2. Personal Protective Equipment (PPE):

» Before handling the waste, ensure appropriate PPE is worn, including:

o

Chemical-resistant gloves (e.g., nitrile).

[¢]

Safety goggles or a face shield.

A lab coat.

[e]

[e]

Use of a fume hood is recommended to avoid inhalation of vapors.
3. Waste Collection and Segregation:

o Collect waste Ethenyl 4-methoxybenzoate in a designated, leak-proof, and chemically
compatible container.

e The container must be kept tightly sealed except when adding waste.

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines. Incompatible materials can lead to dangerous reactions.

4. Labeling:

o Clearly label the waste container with the words "Hazardous Waste."
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The label must include:

o

The full chemical name: "Ethenyl 4-methoxybenzoate (Waste)".

[¢]

The approximate concentration and volume.

The date of accumulation.

[¢]

[e]

Any associated hazard warnings (e.g., "Combustible," "Skin Irritant,” "Aquatic Hazard").

. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

The storage area should be a cool, dry, and well-ventilated location away from ignition
sources and incompatible materials.

. Disposal Request and Pickup:

Once the waste container is full or ready for disposal, submit a chemical waste collection
request to your institution's EHS department.

Do not dispose of Ethenyl 4-methoxybenzoate down the drain or in the regular trash.[6]

. Spill and Decontamination:

In case of a spill, evacuate the area and alert others.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,
sand).

Collect the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Report the spill to your laboratory supervisor and EHS department.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ethenyl 4-methoxybenzoate.
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Caption: Logical workflow for the proper disposal of Ethenyl 4-methoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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